![molecular formula C16H19NO2S B7634403 1-Benzothiophen-3-yl-[2-(2-hydroxypropan-2-yl)pyrrolidin-1-yl]methanone](/img/structure/B7634403.png)
1-Benzothiophen-3-yl-[2-(2-hydroxypropan-2-yl)pyrrolidin-1-yl]methanone
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Overview
Description
1-Benzothiophen-3-yl-[2-(2-hydroxypropan-2-yl)pyrrolidin-1-yl]methanone, also known as JWH-018, is a synthetic cannabinoid that has been widely used in scientific research. This compound was first synthesized in 1995 by John W. Huffman, and it has been used to investigate the effects of cannabinoids on the human body.
Mechanism of Action
The mechanism of action of 1-Benzothiophen-3-yl-[2-(2-hydroxypropan-2-yl)pyrrolidin-1-yl]methanone involves binding to the CB1 and CB2 receptors in the brain, which leads to the activation of various signaling pathways. This activation can result in a wide range of physiological effects, including changes in mood, appetite, and pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects on the human body. Some of these effects include increased heart rate, changes in blood pressure, and alterations in brain activity. This compound has also been shown to have analgesic and anti-inflammatory properties, which could have potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-Benzothiophen-3-yl-[2-(2-hydroxypropan-2-yl)pyrrolidin-1-yl]methanone in scientific research is its high affinity for the CB1 and CB2 receptors, which makes it a useful tool for investigating the endocannabinoid system. However, one of the main limitations of using this compound is its potential for abuse, which could lead to ethical concerns in certain research settings.
Future Directions
There are many potential future directions for research involving 1-Benzothiophen-3-yl-[2-(2-hydroxypropan-2-yl)pyrrolidin-1-yl]methanone. Some possible areas of investigation could include the development of new therapeutics based on the analgesic and anti-inflammatory properties of this compound, as well as the investigation of the effects of this compound on different physiological systems. Additionally, further research could be done to investigate the potential risks associated with the use of this compound, as well as the development of new synthetic cannabinoids that could have therapeutic applications.
Synthesis Methods
The synthesis of 1-Benzothiophen-3-yl-[2-(2-hydroxypropan-2-yl)pyrrolidin-1-yl]methanone involves several steps, including the reaction of 1,1-dimethyl-2-propen-1-one with thiophene-2-carboxylic acid to form 1-(thiophen-2-yl)propan-2-one. This intermediate is then reacted with 1-(2-bromoethyl)pyrrolidine to form the final product, this compound.
Scientific Research Applications
1-Benzothiophen-3-yl-[2-(2-hydroxypropan-2-yl)pyrrolidin-1-yl]methanone has been used in a wide range of scientific research studies, including investigations into the endocannabinoid system and the effects of cannabinoids on the human body. This compound has been shown to have a high affinity for the CB1 and CB2 receptors in the brain, which are responsible for regulating many physiological processes.
properties
IUPAC Name |
1-benzothiophen-3-yl-[2-(2-hydroxypropan-2-yl)pyrrolidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO2S/c1-16(2,19)14-8-5-9-17(14)15(18)12-10-20-13-7-4-3-6-11(12)13/h3-4,6-7,10,14,19H,5,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJTGJTQSYUCPRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1CCCN1C(=O)C2=CSC3=CC=CC=C32)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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